BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Profile of 1,2,3-Triphenyl-2-
propanol: A Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1,2,3-Triphenyl-2-propanol
CAS No.: 5472-27-5
Cat. No.: B15936236
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectroscopic data
for the tertiary alcohol, 1,2,3-Triphenyl-2-propanol. Due to the limited availability of specific
experimental spectra in public databases, this guide focuses on predicted data derived from
established principles of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)
spectroscopy, and Mass Spectrometry (MS). Detailed experimental protocols for obtaining such
spectra are also provided.

Predicted Spectroscopic Data

The following tables summarize the anticipated spectroscopic data for 1,2,3-Triphenyl-2-
propanol, based on its chemical structure.

Table 1: Predicted *H NMR Data (Solvent: CDCIs, Reference: TMS)

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15936236#bc-rfq
https://www.benchchem.com/product/b15936236/docs?utm_src=pdf-body#spectroscopic-profile-of-1-2-3-triphenyl-2-propanol-a-technical-guide
https://www.benchchem.com/product/b15936236/docs?utm_src=pdf-body#spectroscopic-profile-of-1-2-3-triphenyl-2-propanol-a-technical-guide
https://www.benchchem.com/product/b15936236/docs?utm_src=pdf-body#spectroscopic-profile-of-1-2-3-triphenyl-2-propanol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15936236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
) Aromatic protons
~7.20-7.40 Multiplet 15H
(CeH5s)
_ Methylene protons (-
~3.10 Singlet 4H
CHz-)
~2.50 Singlet 1H Hydroxyl proton (-OH)

Table 2: Predicted 3C NMR Data (Solvent: CDCls, Reference: TMS)

Chemical Shift (6, ppm)

Assignment

Quaternary aromatic carbon (C-ipso of phenyl

s attached to C-OH)

138 Quaternary aromatic carbon (C-ipso of benzyl
groups)

~128 Aromatic CH

~127 Aromatic CH

~126 Aromatic CH

~78 Quaternary carbon (C-OH)

~45 Methylene carbon (-CHz)

Table 3: Predicted Infrared (IR) Spectroscopy Data
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Wavenumber (cm~?)

Intensity

Assignment

3550 - 3400 Strong, Broad O-H stretch (alcohol)[1][2]
3100 - 3000 Medium C-H stretch (aromatic)
3000 - 2850 Medium C-H stretch (aliphatic)

1600, 1495, 1450

Medium to Weak

C=C stretch (aromatic ring)

~1150

Medium to Strong

C-O stretch (tertiary alcohol)[3]
[4]

750 - 700 and 690

Strong

C-H out-of-plane bend

(monosubstituted benzene)

Table 4: Predicted Mass Spectrometry (MS) Data

m/z Ratio Possible Fragment Notes
288 [C21H200]* Molecular lon (M)
Loss of water, a common
270 [M - H201* fragmentation for alcohols.[1]
[2]
197 [M - CH2CeHs]* Loss of a benzyl radical.
Alpha cleavage, loss of a
181 [C14H130]* )
benzyl radical.[1][2]
105 [C7Hs0]* Benzoyl cation.
Tropylium ion (rearrangement
91 [C7HA]* i ) ( J
of benzyl cation).
77 [CeHs]* Phenyl cation.

Experimental Protocols

The following are detailed, generalized protocols for obtaining the spectroscopic data outlined

above.

© 2026 BenchChem. All rights reserved.

3/8

Tech Support


https://openstax.org/books/organic-chemistry/pages/17-11-spectroscopy-of-alcohols-and-phenols
https://ncstate.pressbooks.pub/organicchem/chapter/spectroscopy-of-alcohols-and-phenols/
https://www.quimicaorganica.org/en/infrared-spectroscopy/1597-ir-spectrum-alcohols-and-phenols.html
https://www.spectroscopyonline.com/view/alcohols-rest-story-alf3
https://openstax.org/books/organic-chemistry/pages/17-11-spectroscopy-of-alcohols-and-phenols
https://ncstate.pressbooks.pub/organicchem/chapter/spectroscopy-of-alcohols-and-phenols/
https://openstax.org/books/organic-chemistry/pages/17-11-spectroscopy-of-alcohols-and-phenols
https://ncstate.pressbooks.pub/organicchem/chapter/spectroscopy-of-alcohols-and-phenols/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15936236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the chemical environment of the hydrogen (*H) and carbon (*3C) nuclei
in the molecule.

Methodology:
e Sample Preparation:

o Dissolve approximately 5-10 mg of purified 1,2,3-Triphenyl-2-propanol in 0.5-0.7 mL of a
deuterated solvent (e.g., chloroform-d, CDCls).

o Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical
shift referencing (6 = 0.00 ppm).

o Transfer the solution to a clean, dry 5 mm NMR tube.
e Instrument Setup:
o Place the NMR tube in the spectrometer's probe.
o Lock onto the deuterium signal of the solvent.
o Shim the magnetic field to achieve homogeneity and optimal resolution.
o Tune the probe for the desired nucleus (*H or 13C).
o Data Acquisition:

o 'H NMR: Acquire the spectrum using a standard single-pulse experiment. Typical
parameters include a 30-45° pulse angle, a spectral width of approximately 15 ppm, and a
sufficient number of scans to achieve a good signal-to-noise ratio.

o 13C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A larger
spectral width (e.g., 240 ppm) is necessary. Due to the low natural abundance of 13C, a
greater number of scans and a longer relaxation delay may be required.

Infrared (IR) Spectroscopy
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Objective: To identify the functional groups present in the molecule by measuring the
absorption of infrared radiation.

Methodology (Attenuated Total Reflectance - ATR):
e Sample Preparation:

o Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean. Record a background
spectrum.

o Place a small amount of solid 1,2,3-Triphenyl-2-propanol directly onto the crystal.
o Data Acquisition:

o Apply pressure to ensure good contact between the sample and the crystal using the
pressure anvil.

o Acquire the IR spectrum, typically in the range of 4000 to 400 cm~1.
o Co-add multiple scans to improve the signal-to-noise ratio.

o Process the data by performing a background subtraction.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule to aid
in structural elucidation.

Methodology (Electron lonization - EIl):
e Sample Introduction:

o Introduce a small amount of the sample into the mass spectrometer, typically via a direct
insertion probe for a solid or after separation by gas chromatography (GC-MS).

o The sample is vaporized in the ion source.

e lonization:
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o The gaseous molecules are bombarded with a high-energy electron beam (typically 70
evV).

o This causes the molecules to ionize, forming a molecular ion (M*) and fragment ions.
e Mass Analysis:

o The positively charged ions are accelerated into a mass analyzer (e.g., a quadrupole or
time-of-flight analyzer).

o The analyzer separates the ions based on their mass-to-charge ratio (m/z).
e Detection:

o The separated ions are detected, and their abundance is recorded.

o The resulting mass spectrum is a plot of relative ion abundance versus m/z.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of an
organic compound like 1,2,3-Triphenyl-2-propanol.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15936236/docs?utm_src=pdf-body#spectroscopic-profile-of-1-2-3-triphenyl-2-propanol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15936236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

General Spectroscopic Analysis Workflow
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General workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15936236/docs#spectroscopic-profile-of-1-2-3-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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